Cas no 1004637-91-5 (2-fluoro-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide)

2-Fluoro-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide is a fluorinated benzamide derivative featuring a pyrazole and dihydropyrimidinone scaffold. Its molecular structure combines a fluorine-substituted aromatic ring with a heterocyclic core, imparting potential reactivity and binding affinity in medicinal chemistry applications. The presence of fluorine enhances metabolic stability and lipophilicity, while the pyrimidinone moiety may contribute to hydrogen bonding interactions. This compound is of interest for pharmaceutical research, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined structure allows for precise modifications, making it a valuable intermediate in drug discovery and chemical synthesis.
2-fluoro-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide structure
1004637-91-5 structure
Product Name:2-fluoro-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide
CAS No:1004637-91-5
MF:C16H14FN5O2
MW:327.313066005707
CID:6511708
Update Time:2025-06-10

2-fluoro-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide
    • 2-fluoro-N-[5-methyl-2-(6-methyl-4-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]benzamide
    • Inchi: 1S/C16H14FN5O2/c1-9-8-14(23)20-16(18-9)22-13(7-10(2)21-22)19-15(24)11-5-3-4-6-12(11)17/h3-8H,1-2H3,(H,19,24)(H,18,20,23)
    • InChI Key: DLDCENCXJDNZDQ-UHFFFAOYSA-N
    • SMILES: C(NC1=CC(C)=NN1C1NC(C)=CC(=O)N=1)(=O)C1=CC=CC=C1F

2-fluoro-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2215-0052-2μmol
2-fluoro-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide
1004637-91-5 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2215-0052-1mg
2-fluoro-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide
1004637-91-5 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2215-0052-2mg
2-fluoro-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide
1004637-91-5 90%+
2mg
$59.0 2023-05-16

2-fluoro-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide Related Literature

Additional information on 2-fluoro-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide

Chemical Profile: CAS No. 1004637-91-5 - 2-fluoro-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide

CAS No. 1004637-91 is a unique identifier for the compound 2-fluoro-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide, which represents a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a benzamide group, a pyrazole ring, and a dihydropyrimidine moiety, all of which contribute to its unique chemical properties.

The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and functional group compatibility. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, ensuring higher yields and better purity levels. The molecule's structure has been studied extensively, revealing its potential as an intermediate in the development of novel pharmaceutical agents.

In terms of pharmacological activity, this compound has shown promising results in preliminary studies. It exhibits selective binding to certain receptors, making it a candidate for drug development in areas such as oncology and neurology. Researchers have explored its ability to modulate key signaling pathways, which could lead to innovative therapeutic strategies.

The application of this compound extends beyond pharmaceuticals; it also finds use in agrochemicals and materials science. Its ability to act as a catalyst in certain reactions has been documented, showcasing its versatility in different chemical environments.

The latest research on this compound has focused on its stability under various conditions and its potential for large-scale production. Studies have demonstrated that it maintains structural integrity under moderate thermal and chemical stress, which is crucial for its practical applications.

In conclusion, CAS No. 1004637-91 represents a significant advancement in organic chemistry with wide-ranging applications across multiple industries. Continued research into its properties will undoubtedly unlock new possibilities for its use in developing cutting-edge solutions in science and technology.

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